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Compound of Interest

Compound Name: H-Phe(2-Me)-OH

Cat. No.: B1363631

Essential Safety and Handling Guide for H-
Phe(2-Me)-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling, storage,
and disposal of H-Phe(2-Me)-OH (2-methyl-L-phenylalanine). Adherence to these procedures
is vital for ensuring a safe laboratory environment and maintaining the integrity of your
research.

Immediate Safety and Hazard Information

H-Phe(2-Me)-OH is a derivative of the amino acid phenylalanine.[1] While it has no known
OSHA hazards, it should be handled with care as it may be harmful if inhaled, absorbed
through the skin, or swallowed.[2] It may also cause irritation to the respiratory tract, skin, and
eyes.[2]

Quantitative Exposure and Hazard Data

Occupational Exposure Limits (OELs) for H-Phe(2-Me)-OH have not been established by major
regulatory bodies. The Safety Data Sheet (SDS) indicates that no data is available for acute or
chronic toxicity.[2] In the absence of specific OELs, a conservative approach to minimize
exposure is recommended.
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Parameter Value Source

OSHA Hazards No known OSHA hazards [2]

May be harmful if inhaled,
absorbed through skin, or
Potential Health Effects swallowed. May cause [2]

respiratory, skin, and eye

irritation.
Acute Toxicity No data available [2]
Chronic Toxicity No data available [2]
CAS Number 80126-53-0 [2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure when
handling H-Phe(2-Me)-OH, which is typically a solid powder.
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PPE Category

Specific Requirements

Rationale

Hand Protection

Nitrile or other chemical-

resistant gloves.

Prevents skin contact with the

chemical.

Eye and Face Protection

Chemical safety goggles. A
face shield should be worn
over goggles if there is a
significant risk of splashing or

dust generation.

Protects against splashes and
airborne particles entering the

eyes and face.

Respiratory Protection

A NIOSH-approved N95 or

higher-level respirator.

Necessary when handling the
powder outside of a certified
chemical fume hood to prevent

inhalation of dust particles.

Body Protection

Alab coat.

Protects skin and personal

clothing from contamination.

Foot Protection

Closed-toe shoes.

Standard laboratory practice to

protect feet from spills.

Operational Plan: Step-by-Step Handling Protocol

Proper handling techniques are critical to minimize exposure and maintain the quality of the

compound. All operations involving the handling of powdered H-Phe(2-Me)-OH should be

performed within a certified chemical fume hood to control dust and potential aerosols.

1. Preparation and Area Designation:

» Designate a specific area for handling, preferably within a chemical fume hood.

e Ensure the work area is clean and uncluttered.

e Have all necessary equipment (e.g., spatulas, weigh boats, glassware, waste containers)

clean and readily accessible within the designated area.

» Ensure an emergency eyewash station and safety shower are accessible.
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2. Weighing and Transferring:

o Perform all weighing and transfer operations of the solid compound inside a chemical fume
hood to minimize the risk of inhalation.

o Use appropriate tools, such as a spatula, to handle the material and avoid creating dust
clouds.

 If a balance cannot be placed inside a fume hood, tare a sealed container, add the powder to
the container inside the hood, and then seal it before moving it to the balance for weighing.

o Keep the container of H-Phe(2-Me)-OH tightly closed when not in use.

3. Dissolving:

e If preparing a solution, add the solvent to the solid slowly to prevent splashing.
 Stir gently to dissolve.

4. Post-Handling:

o Clean all equipment and the work surface thoroughly after handling.

o Wash hands thoroughly with soap and water after removing gloves and before leaving the
laboratory.

Storage and Disposal Plan

Storage:

o Store H-Phe(2-Me)-OH in a tightly sealed container.

» Keep the container in a cool, dry, and well-ventilated place.
» Protect from moisture.

Disposal: Waste must be disposed of in accordance with federal, state, and local environmental
control regulations.[2]
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1. Solid Waste:

e Collect unused H-Phe(2-Me)-OH powder and any materials contaminated with the powder
(e.g., weigh boats, disposable gloves, paper towels) in a dedicated, sealed, and clearly
labeled waste container.

e The label should identify the contents as "Non-hazardous chemical waste: H-Phe(2-Me)-
OH".

o Dispose of the container through your institution's chemical waste management program. Do
not dispose of it in the regular trash.

2. Liquid Waste:

¢ Solutions of H-Phe(2-Me)-OH should be collected in a labeled, sealed container for
hazardous waste disposal, unless your institution's guidelines specifically permit sewer
disposal for non-hazardous, water-miscible solutions.

» Consult your institution's environmental health and safety (EHS) office for specific guidance
on liquid waste disposal.

3. Empty Containers:
e Rinse empty containers thoroughly with a suitable solvent.
e The rinsate should be collected and disposed of as chemical waste.

e Once clean, deface the label on the original container and dispose of it with regular
laboratory glass or plastic waste, as appropriate.

Workflow for Handling H-Phe(2-Me)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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